Cas no 116680-33-2 (2-methyl-1-(2-methylpropyl)-1H-imidazole)

• Product Name: 2-methyl-1-(2-methylpropyl)-1H-imidazole
• CAS No: 116680-33-2
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 226644
• PubChem ID: 22055170
• Update Time: 2025-06-09

2-methyl-1-(2-methylpropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-methyl-1-(2-methylpropyl)-
• 1H-IMidazole,2-Methyl-1-(2-Methylpropyl)- (Related Reference)
• Epicure IBMI 12
• Kaolizer 120
• NC-IM
• 1-Isobutyl-2-MethyliMidazole
• 1-isobutyl-2-methyl-1H-imidazole
• 2-methyl-1-(2-methylpropyl)-1H-imidazole
• DTXSID80622082
• 2-METHYL-1-(2-METHYLPROPYL)IMIDAZOLE
• 116680-33-2
• SCHEMBL179780
• NS00127742
• 144234-22-0
• 1-isobutyl-2-methylimidazol
• F8885-1469
• AKOS010193411

• Inchi： 1S/C8H14N2/c1-7(2)6-10-5-4-9-8(10)3/h4-5,7H,6H2,1-3H3
• InChI Key： SVNWKKJQEFIURY-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)CC(C)C

Computed Properties

• Exact Mass: 138.116
• Monoisotopic Mass: 138.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 1.7

Additional information on 2-methyl-1-(2-methylpropyl)-1H-imidazole

Introduction to 2-methyl-1-(2-methylpropyl)-1H-imidazole (CAS No. 116680-33-2)

2-methyl-1-(2-methylpropyl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 116680-33-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazole class, a family of molecules known for their broad spectrum of biological functions and applications in drug development.

The molecular structure of 2-methyl-1-(2-methylpropyl)-1H-imidazole consists of a five-membered ring containing two nitrogen atoms, with a methyl group at the 2-position and a tertiary butyl group (derived from 2-methylpropyl) at the 1-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel therapeutic agents. The presence of both nitrogen atoms in the ring enhances its ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and other non-covalent interactions.

In recent years, there has been growing interest in imidazole derivatives as pharmacological agents due to their versatility and efficacy. The compound 2-methyl-1-(2-methylpropyl)-1H-imidazole has been explored in various preclinical studies for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. Its structural features allow it to modulate multiple signaling pathways, making it a promising candidate for multifaceted therapeutic interventions.

One of the most compelling aspects of 2-methyl-1-(2-methylpropyl)-1H-imidazole is its ability to act as a modulator of enzyme activity. Specifically, researchers have investigated its interactions with poly(ADP-ribose) polymerases (PARPs), a family of enzymes involved in DNA repair and cellular stress responses. Inhibiting PARPs has shown promise in treating conditions such as osteoarthritis and neurodegenerative diseases. The unique steric and electronic environment of 2-methyl-1-(2-methylpropyl)-1H-imidazole makes it an ideal candidate for developing PARP inhibitors with improved selectivity and potency.

Furthermore, the compound has been studied for its potential antimicrobial properties. Imidazole derivatives are known to disrupt microbial cell membranes and interfere with essential metabolic pathways. The structural modifications present in 2-methyl-1-(2-methylpropyl)-1H-imidazole enhance its ability to interact with bacterial enzymes, leading to increased efficacy against resistant strains. This makes it a valuable asset in the fight against antibiotic-resistant pathogens, a critical issue in contemporary medicine.

The synthesis of 2-methyl-1-(2-methylpropyl)-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for the introduction of additional functional groups, expanding the chemical space available for further derivatization.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-methyl-1-(2-methylpropyl)-1H-imidazole at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding modes with biological targets, helping researchers optimize its pharmacological properties. These computational approaches are particularly valuable in identifying potential drug candidates early in the discovery process, reducing the time and cost associated with traditional trial-and-error methods.

The pharmacokinetic profile of 2-methyl-1-(2-methylpropyl)-1H-imidazole is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic window and potential side effects. Preclinical studies have indicated that this compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate clearance rates. These characteristics make it an attractive candidate for further development into a clinical drug.

In conclusion, 2-methyl-1-(2-methylpropyl)-1H-imidazole (CAS No. 116680-33-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating inflammatory diseases, infectious disorders, and cancer make it a compelling target for further research. With ongoing advancements in synthetic methodologies and computational chemistry, this compound is poised to make meaningful contributions to modern medicine.